3-Acetonylcyclohexanone

• CAS RN: 937-45-1
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-(2-oxopropyl)cyclohexan-1-one
• InChI: InChI=1S/C9H14O2/c1-7(10)5-8-3-2-4-9(11)6-8/h8H,2-6H2,1H3
• InChI Key: RJMIBGCTYAZHJV-UHFFFAOYSA-N
• SMILES: CC(=O)CC1CCCC(=O)C1

Description

Cyclohexanone is a six-carbon cyclic molecule with a ketone functional group. It is a colorless, oily liquid with an acetone-like smell.

Synthesis Analysis

Cyclohexanone is produced by the oxidation of cyclohexane in air, typically using cobalt catalysts. The synthesis of cyclohexanone is simple. First, sodium hypochlorite and acetic acid are reacted to yield hypochlorous acid. Second, hypochlorous acid is added to cyclohexanol to synthesize cyclohexanone via the Chapman-Stevens oxidation reaction.

Molecular Structure Analysis

Cyclohexanone exists almost exclusively in the chair form and only a small amount in skew–boat forms. The conformational features of cyclohexanone are shown briefly in the Figure.

Chemical Reactions Analysis

Cyclohexanone undergoes various chemical reactions. For example, it reacts with alkynol or enyne derivatives with a terminal triple bond.

Physical And Chemical Properties Analysis

Physical properties of cyclohexanone include its colorless appearance, oily texture, and acetone-like smell. Chemical properties include its reactivity with various substances.

Safety and Hazards

Cyclohexanone is flammable and can cause irritation to the eyes, skin, and mucous membrane. It may also cause drowsiness or dizziness.

Future Directions

The future of synthetic chemistry, which includes the study and synthesis of compounds like cyclohexanone, involves addressing challenges such as higher selectivity, higher efficiency, environmental benignity, and sustainable energy.